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Compound of Interest

Compound Name:
1-(Tert-butoxycarbonyl)-3-

methylpiperidine-3-carboxylic acid

Cat. No.: B050637 Get Quote

This technical guide provides an in-depth overview of 1-(Tert-butoxycarbonyl)-3-
methylpiperidine-3-carboxylic acid, a heterocyclic building block of significant interest to

researchers, scientists, and professionals in drug development. This document details its

chemical identity, physicochemical properties, synthesis, and applications, with a focus on

experimental protocols and its role in synthetic workflows.

Chemical Identity and Properties
1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid is a derivative of piperidine, a

common scaffold in medicinal chemistry. The tert-butoxycarbonyl (Boc) protecting group on the

nitrogen atom enhances its utility in organic synthesis by modulating its reactivity. The

presence of both a methyl and a carboxylic acid group at the 3-position creates a chiral center,

leading to (R) and (S) enantiomers.

CAS Numbers:

While a specific CAS number for the racemic mixture of 1-(Tert-butoxycarbonyl)-3-
methylpiperidine-3-carboxylic acid is not readily available in public databases, the CAS

number for the (S)-enantiomer has been assigned.[1] For reference, the CAS numbers for the

parent compound and related isomers are provided below.
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Compound Name Stereochemistry CAS Number

1-(Tert-butoxycarbonyl)-3-

methylpiperidine-3-carboxylic

acid

(S) 1415018-76-6

1-(Tert-

butoxycarbonyl)piperidine-3-

carboxylic acid

Racemic 84358-12-3

1-(Tert-

butoxycarbonyl)piperidine-3-

carboxylic acid

(S) 88495-54-9

1-(Tert-

butoxycarbonyl)piperidine-3-

carboxylic acid

(R) 163438-09-3

1-(Tert-butoxycarbonyl)-2-

methylpiperidine-2-carboxylic

acid

Racemic 746658-74-2

1-(Tert-butoxycarbonyl)-4-

methylpiperidine-4-carboxylic

acid

Racemic 189321-63-9

Physicochemical Data:

Quantitative data for the title compound is sparse in the literature. However, data for the closely

related parent compound, 1-(Tert-butoxycarbonyl)piperidine-3-carboxylic acid, provides a

reasonable approximation of its properties. The addition of a methyl group will slightly increase

the molecular weight and may influence properties such as melting point and solubility.
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Property
Value (for 1-(Boc)-
piperidine-3-carboxylic
acid)

Reference

Molecular Formula C₁₁H₁₉NO₄ [2]

Molecular Weight 229.27 g/mol [2]

Appearance Solid

Melting Point 159-162 °C [2]

Assay ≥97%

Optical Activity ([α]D)
+57° (c=1 in chloroform) for

(S)-enantiomer

Note: The molecular weight of 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic
acid is approximately 243.30 g/mol .

Synthesis and Experimental Protocols
The synthesis of 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid can be

envisioned through a multi-step sequence starting from commercially available precursors. A

plausible synthetic route involves the construction of the 3,3-disubstituted piperidine ring

followed by N-protection. Below is a generalized experimental protocol based on established

chemical transformations for analogous structures.

Proposed Synthetic Pathway:

A potential synthetic route could start from a suitable precursor, such as a substituted pyridine

or a pre-formed piperidine derivative, which is then methylated and carboxylated at the 3-

position, followed by the introduction of the Boc protecting group.
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Synthesis of Precursor

Boc Protection and Hydrolysis

3-Piperidinecarboxylic acid ethyl ester

Alkylation at C3
(e.g., LDA, MeI)

3-Methyl-3-piperidinecarboxylic acid ethyl ester

N-Boc Protection
(Boc)₂O, Base

Ethyl 1-(tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylate

Ester Hydrolysis
(e.g., LiOH, H₂O/THF)

1-(Tert-butoxycarbonyl)-3-methyl-
piperidine-3-carboxylic acid

Click to download full resolution via product page

A plausible synthetic pathway for the target molecule.

Experimental Protocol: N-Boc Protection of a Piperidine Carboxylic Acid
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This protocol is adapted from the synthesis of related N-Boc protected piperidine derivatives

and represents a key step in the overall synthesis.

Materials: Piperidine carboxylic acid derivative, Di-tert-butyl dicarbonate ((Boc)₂O), Sodium

hydroxide (NaOH), Dioxane, Water.

Procedure:

Dissolve the piperidine carboxylic acid derivative in a mixture of dioxane and water.

Add a solution of sodium hydroxide to basify the reaction mixture.

Cool the solution to 0 °C in an ice bath.

Add di-tert-butyl dicarbonate portion-wise while maintaining the temperature at 0 °C.

Allow the reaction to warm to room temperature and stir overnight.

Acidify the reaction mixture with a suitable acid (e.g., citric acid or dilute HCl) to a pH of

approximately 3-4.

Extract the product with an organic solvent such as ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude N-Boc protected product.

Purify the product by column chromatography or recrystallization as needed.

Applications in Drug Discovery and Development
1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid and its analogs are valuable

building blocks in medicinal chemistry. The piperidine scaffold is a key structural motif in

numerous biologically active compounds and approved drugs. The Boc protecting group allows

for selective chemical modifications at other positions of the molecule, making it a versatile

intermediate in the synthesis of complex target molecules.

These compounds are frequently utilized in the following areas:
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Synthesis of Novel Therapeutic Agents: They serve as scaffolds for the development of

drugs targeting a wide range of diseases, including neurological disorders.

Peptide Synthesis: As constrained amino acid analogs, they can be incorporated into

peptides to induce specific conformations and improve metabolic stability.

Fragment-Based Drug Discovery (FBDD): The piperidine core can act as a starting point for

fragment elaboration and optimization in FBDD campaigns.

Workflow in Drug Discovery:

The following diagram illustrates a generalized workflow for the utilization of a building block

like 1-(Tert-butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid in a drug discovery

project.

Design & Synthesis Screening & Optimization

Building Block
(e.g., Boc-3-Me-Pip-3-COOH)

Chemical Synthesis
(e.g., Amide Coupling) Compound Library

Biological Screening
(HTS, Assay) Hit Identification SAR Studies &

Lead Optimization

Iterative Design

Lead Compound

Click to download full resolution via product page

Generalized drug discovery workflow utilizing the title compound.

Safety and Handling
Based on the safety data for the parent compound, 1-(Tert-butoxycarbonyl)piperidine-3-

carboxylic acid, the 3-methyl derivative should be handled with care. It is classified as an

irritant.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Measures:

Use in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

This technical guide provides a summary of the available information on 1-(Tert-
butoxycarbonyl)-3-methylpiperidine-3-carboxylic acid. Further research and experimental

validation are necessary to fully characterize this compound and explore its potential in various

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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